Cas no 2097949-52-3 (6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid)

• Product Name: 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid
• CAS No: 2097949-52-3
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5722450
• PubChem ID: 121206198
• Update Time: 2025-06-13

6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2097949-52-3
• 6-(2,6-dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid
• F1967-5366
• AKOS026715365
• 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C12H17N3O2/c1-8-4-3-5-9(2)15(8)11-6-10(12(16)17)13-7-14-11/h6-9H,3-5H2,1-2H3,(H,16,17)
• InChI Key： MAXXPRAUDARYNN-UHFFFAOYSA-N
• SMILES： OC(C1=CC(=NC=N1)N1C(C)CCCC1C)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid

Introduction to 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid (CAS No. 2097949-52-3)

6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2097949-52-3, belongs to the pyrimidine class of heterocyclic aromatic compounds. Pyrimidines are fundamental structural motifs in nucleic acids and have been extensively explored for their pharmacological properties, making this derivative particularly intriguing for drug discovery applications.

The molecular structure of 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid features a pyrimidine core substituted with a 2,6-dimethylpiperidin-1-yl group at the 6-position and a carboxylic acid functional group at the 4-position. This unique arrangement contributes to its distinct chemical and biological properties, which have been the focus of recent studies in synthetic chemistry and pharmacology.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors targeting various biological pathways relevant to human diseases. The 2,6-dimethylpiperidin-1-yl moiety is particularly noteworthy as it introduces steric and electronic features that can modulate the binding affinity and selectivity of the compound towards biological targets. This has led to its investigation as a potential scaffold for next-generation therapeutic agents.

One of the most compelling aspects of 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. The pyrimidine scaffold is known to interact effectively with ATP-binding sites in kinases, making it an ideal platform for designing inhibitors. The presence of the carboxylic acid group further enhances its ability to form hydrogen bonds with key residues in the target protein, improving binding interactions.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have suggested that 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid can effectively compete with ATP for binding to the active site of various kinases, including those involved in tyrosine kinase signaling. This has opened up new avenues for developing targeted therapies against cancers driven by aberrant kinase activity.

The synthesis of 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made it possible to construct this molecule efficiently through multi-step reactions involving condensation, cyclization, and functional group transformations. The use of advanced catalytic systems has further streamlined these processes, reducing reaction times and improving yields.

In addition to its potential as a kinase inhibitor, 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid has also been explored for its antimicrobial properties. Preliminary studies have demonstrated that derivatives of this compound exhibit activity against certain resistant bacterial strains. The structural features responsible for this activity are currently under investigation, but they are likely related to interactions with bacterial enzymes or cell wall components.

The pharmaceutical industry has shown considerable interest in 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid due to its versatile biological profile. Several pharmaceutical companies have initiated programs to synthesize analogs of this compound with enhanced potency and selectivity. These efforts are part of broader initiatives aimed at addressing unmet medical needs through innovative drug discovery strategies.

The development of novel therapeutic agents often involves rigorous preclinical testing to evaluate their safety and efficacy. 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid is currently undergoing preclinical studies to assess its pharmacokinetic properties, toxicity profiles, and potential therapeutic benefits. These studies are essential for determining whether this compound or its derivatives can progress into clinical trials for human use.

The integration of machine learning and artificial intelligence into drug discovery has significantly accelerated the process of identifying promising candidates like 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid. Predictive models have been developed to screen large chemical libraries for molecules with specific biological activities, reducing the time and cost associated with traditional high-throughput screening methods.

The future prospects for 6-(2,6-Dimethylpiperidin-1-yl)pyrimidine-4-carboxylic acid appear promising as ongoing research continues to uncover new applications for this compound. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As our understanding of biological pathways grows more sophisticated, compounds like this one will play an increasingly important role in addressing complex medical challenges.